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Compound of Interest

Compound Name: L-817,818

Cat. No.: B1674111 Get Quote

Classification: Technical Support / Troubleshooting Compound ID: L-817,818 (CAS: 217480-

27-8) Primary Target: Somatostatin Receptor Subtype 5 (sst5) Agonist

⚠️ CRITICAL IDENTITY CHECK: Target Validation
Are you looking for a TRPA1 Antagonist? Our records and the authoritative chemical literature

identify L-817,818 as a potent, non-peptide Somatostatin sst5 receptor agonist (

= 0.4 nM), not a TRPA1 antagonist.

If your experimental design requires TRPA1 inhibition, you may be confusing this compound

with HC-030031, A-967079, or Glenzocimab.

Action: Verify your compound's CAS number.[1] If you are indeed working with L-817,818,

proceed with the guide below for sst5 agonist handling.

Part 1: Executive Summary – Shelf Life & Stability
L-817,818 is a peptidomimetic small molecule. Its stability is compromised by moisture

(hydrolysis of ester/amide bonds) and oxidation.

Stability Matrix
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State Condition Shelf Life
Critical
Requirement

Solid (Powder) -20°C 3 Years
Desiccated, protected

from light.

Solvent (DMSO) -80°C 6 Months
Sealed, under

Nitrogen/Argon.

Solvent (DMSO) -20°C 1 Month
Avoid freeze/thaw

cycles (>3).

Solvent (Ethanol) -80°C < 3 Months

Ethanol

evaporates/absorbs

water rapidly.

Aqueous Buffer 4°C / RT < 24 Hours
Prepare fresh.

Unstable.

Part 2: Solubilization & Handling Protocols
1. Solvent Selection Logic

Primary Solvent: DMSO (Dimethyl Sulfoxide)[1][2]

Solubility: ~50 mg/mL (approx. 90-100 mM).

Mechanism: L-817,818 contains hydrophobic naphthalene and indole moieties, making it

poorly soluble in water but highly soluble in polar aprotic solvents.

Secondary Solvent: Ethanol

Solubility: Lower than DMSO.[1] Not recommended for long-term storage due to volatility

and hygroscopicity.

2. Stock Solution Preparation (Standard 10 mM)
Objective: Create a 10 mM stock solution from 1 mg of L-817,818 (MW: 536.66 g/mol ).

Calculate Volume:
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For 1 mg (1000 µg):

of DMSO.

Dissolution: Add DMSO to the vial. Vortex for 30 seconds.

Troubleshooting: If particles persist, sonicate in a water bath at 37°C for 5 minutes.

Aliquoting: Immediately split into single-use aliquots (e.g., 20 µL) to prevent freeze-thaw

degradation.

Storage: Flash freeze in liquid nitrogen (optional but recommended) and store at -80°C.

3. Aqueous Dilution (For In Vitro Assays)
Warning: L-817,818 will precipitate if the DMSO concentration drops too quickly in high-salt

buffers.

Protocol:

Prepare your assay buffer (e.g., PBS or HBSS).

Perform an intermediate dilution in DMSO if necessary (e.g., 10 mM

1 mM).

Add the DMSO stock dropwise to the vortexing buffer.

Limit: Keep final DMSO concentration < 0.1% to avoid solvent toxicity, but ensure the

compound concentration does not exceed its aqueous solubility limit (~5-10 µM in buffer).

Part 3: Mechanism of Action & Biological Context
Understanding the signaling pathway helps distinguish valid biological effects from compound

degradation artifacts.

Pathway: L-817,818 binds sst5, a

-coupled GPCR. Activation leads to inhibition of Adenylyl Cyclase (AC) and reduction of cAMP.
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Figure 1: Signal transduction pathway for L-817,818. Note that degradation of the compound

leads to loss of AC inhibition.

Part 4: Troubleshooting & FAQs
Q1: My solution turned cloudy when I added the L-817,818 stock to my cell culture media.

Why?
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Cause: "Crash-out" precipitation. You likely exceeded the aqueous solubility limit or added

the hydrophobic stock too quickly to a high-salt aqueous environment.

Solution:

Sonicate the media (warm to 37°C).

If that fails, repeat the preparation using an intermediate dilution step (e.g., dilute 1:10 in

DMSO first, then 1:100 in media).

Ensure final concentration is < 10 µM.

Q2: Can I store the 10 mM stock at -20°C instead of -80°C?

Answer: Yes, but only for short durations (< 1 month).

Risk: DMSO freezes at 18.5°C. In a standard -20°C freezer, temperature fluctuations

(opening doors) can cause partial thawing and re-freezing. This "freeze-thaw" cycle creates

micro-cavities of ice crystals that damage the molecule and introduce moisture.

Mitigation: Use a Styrofoam rack or "Frost-Free" safe container to stabilize temperature.

Q3: I see a "TRPA1" result in some databases for this compound. Is it dual-active?

Clarification: There is no significant evidence in peer-reviewed literature of L-817,818 having

TRPA1 antagonist activity. This is likely a database indexing error or confusion with TRPA1

Antagonist 1 (a different chemical entity). Proceed assuming exclusive sst5 agonism unless

you have proprietary data suggesting otherwise.

Q4: How do I verify if my stored L-817,818 has degraded?

Method: LC-MS (Liquid Chromatography-Mass Spectrometry).

Expected Peak: 537.66 m/z [M+H]+.

Degradation Signs: Look for peaks at [M+18] (hydrolysis) or [M+16] (oxidation). If the main

peak area is <90% of the total, discard the stock.

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1674111?utm_src=pdf-body
https://www.benchchem.com/product/b1674111?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674111?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References
Rohrer, S. P., et al. (1998). Rapid Identification of Subtype-Selective Agonists of the

Somatostatin Receptor Through Combinatorial Chemistry. Science, 282(5389), 737-740.

Link

Tocris Bioscience. (n.d.). L-817,818 Product Datasheet. Retrieved from Tocris.com. Link

MedChemExpress. (2024). L-817,818 Solubility & Storage.[3] Retrieved from

MedChemExpress.com. Link

TargetMol. (2024). L-817,818 Chemical Properties and Stability. Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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